4-(1H-imidazol-1-yl)-6-(4-{[5-(2-methyl-1,3-thiazol-4-yl)-2-thienyl]sulfonyl}-1-piperazinyl)pyrimidine

• IUPAC Name: 4-[5-[4-(6-imidazol-1-ylpyrimidin-4-yl)piperazin-1-yl]sulfonylthiophen-2-yl]-2-methyl-1,3-thiazole
• InChI: InChI=1S/C19H19N7O2S3/c1-14-23-15(11-29-14)16-2-3-19(30-16)31(27,28)26-8-6-24(7-9-26)17-10-18(22-12-21-17)25-5-4-20-13-25/h2-5,10-13H,6-9H2,1H3
• InChI Key: WWUYEGXASWKNON-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=C(S2)S(=O)(=O)N3CCN(CC3)C4=NC=NC(=C4)N5C=CN=C5
• Molecular Formula: C19H19N7O2S3
• Molecular Weight: 473.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an imidazole ring, a pyrimidine ring, a thiazole ring, and a piperazine ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would depend on the presence and location of polar functional groups.

Scientific Research Applications

Antiproliferative Activity

Compounds related to 4-(1H-imidazol-1-yl)-6-(4-{[5-(2-methyl-1,3-thiazol-4-yl)-2-thienyl]sulfonyl}-1-piperazinyl)pyrimidine have been synthesized and evaluated for their antiproliferative effects against various human cancer cell lines. For instance, a study by Mallesha et al. (2012) on 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives found some compounds exhibiting potential anticancer properties (Mallesha et al., 2012).

Antimicrobial Activity

Sulfonamide and amide derivatives containing piperazine ring and imidazo[1,2-b]pyridazine moiety, which are structurally related, have shown in vitro antimicrobial activity. A study by Bhatt et al. (2016) highlighted their effectiveness against various bacteria and their potential antifungal and antimalarial properties (Bhatt et al., 2016).

Insecticidal Activity

Compounds with structural similarity to 4-(1H-imidazol-1-yl)-6-(4-{[5-(2-methyl-1,3-thiazol-4-yl)-2-thienyl]sulfonyl}-1-piperazinyl)pyrimidine have been investigated for their insecticidal properties. Soliman et al. (2020) synthesized a series of sulfonamide-bearing thiazole derivatives and tested their efficacy against the cotton leafworm, Spodoptera littoralis, indicating potential as insecticidal agents (Soliman et al., 2020).

Synthesis and Characterization

The synthesis and characterization of related compounds have been a significant focus in scientific research. For example, the study by Ali and Abdel-Monem (2008) on imidazole and pyrimidine derivatives containing chromone moiety contributed to the understanding of the chemical properties and potential applications of these compounds (Ali & Abdel-Monem, 2008).

Mechanism of Action

The mechanism of action of this compound in biological systems would likely depend on its exact structure and the target it interacts with. Compounds with similar structures are often involved in interactions with enzymes or receptors.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as medicinal chemistry, materials science, and synthetic biology.